N-(3-chlorophenyl)-2-{[3-(2-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-methylacetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[3-(2-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-methylacetamide
• InChI: InChI=1S/C22H18ClN3O3S2/c1-25(15-7-5-6-14(23)12-15)19(27)13-31-22-24-16-10-11-30-20(16)21(28)26(22)17-8-3-4-9-18(17)29-2/h3-12H,13H2,1-2H3
• InChI Key: YRYQHMJYFVLYRD-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC(=CC=C1)Cl)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4OC)SC=C3
• Molecular Formula: C22H18ClN3O3S2
• Molecular Weight: 472.0 g/mol

Description

N-(3-chlorophenyl)-2-{[3-(2-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-methylacetamide is a useful research compound. Its molecular formula is C22H18ClN3O3S2 and its molecular weight is 471.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

A study by Hafez and El-Gazzar (2017) detailed the synthesis of novel thieno[3,2-d]pyrimidine derivatives, including compounds structurally related to N-(3-chlorophenyl)-2-{[3-(2-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-methylacetamide. These compounds displayed potent anticancer activity against several human cancer cell lines, such as breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116), with some being nearly as active as doxorubicin, a well-known chemotherapy drug (Hafez & El-Gazzar, 2017).

Dual Inhibitory Activities

Research by Gangjee et al. (2008) on related thieno[2,3-d]pyrimidine compounds demonstrated significant dual inhibitory activities against key enzymes involved in cancer cell proliferation, such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical for DNA synthesis and cell division, and inhibitors targeting them are valuable for cancer chemotherapy. The study highlighted the potential of these compounds as dual inhibitors, with one showing the most potent known inhibition of human TS and DHFR (Gangjee et al., 2008).

Structural and Spectroscopic Characterization

A detailed investigation into the vibrational spectroscopic signatures of a related antiviral molecule was conducted by Jenepha Mary et al. (2022). This study utilized Raman and Fourier transform infrared spectroscopy, alongside density functional theory calculations, to characterize the molecule's structure and investigate its stereo-electronic interactions. This research provided insights into the molecular stability and interactions critical for the compound's biological activities (Jenepha Mary et al., 2022).

In Vitro Antitumor Evaluation

Another study focused on the synthesis of pyrazolo[3,4-d]pyrimidine derivatives, demonstrating their evaluation against the human breast adenocarcinoma cell line MCF7. This research found that a subset of these derivatives exhibited mild to moderate antitumor activity, highlighting the therapeutic potential of these compounds in cancer treatment (El-Morsy et al., 2017).